Cas no 406206-10-8 (2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile)

2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile structure
406206-10-8 structure
Product Name:2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
CAS No:406206-10-8
MF:C14H8F3NO2
MW:279.214034080505
CID:2826442
PubChem ID:12971882
Update Time:2025-04-21

2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • DTXCID70465046
    • SCHEMBL6230387
    • 406206-10-8
    • 1-[2-Cyano-3-(trifluoromethyl)phenoxy]-3-hydroxybenzene
    • 2-(3-HYDROXYPHENOXY)-6-(TRIFLUOROMETHYL)BENZONITRILE
    • DTXSID60514239
    • 2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
    • Inchi: 1S/C14H8F3NO2/c15-14(16,17)12-5-2-6-13(11(12)8-18)20-10-4-1-3-9(19)7-10/h1-7,19H
    • InChI Key: VQBGEBYOIZKGOJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1C#N)OC1C=CC=C(C=1)O)(F)F

Computed Properties

  • Exact Mass: 279.05071298Da
  • Monoisotopic Mass: 279.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 53.3Ų
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